Buxifoliadine-H

Cytotoxicity Nasopharyngeal Carcinoma Acridone Alkaloids
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H15NO6
Molecular Weight 317.29 g/mol
Cat. No. B15592704
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameBuxifoliadine-H
Molecular FormulaC16H15NO6
Molecular Weight317.29 g/mol
Structural Identifiers
InChIInChI=1S/C16H15NO6/c1-17-12-7(4-5-8(18)15(12)22-2)14(21)11-9(19)6-10(20)16(23-3)13(11)17/h4-6,18-20H,1-3H3
InChIKeyKUASSSAVQTUJGE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Buxifoliadine-H: A Distinct Acridone Alkaloid with Validated Cytotoxicity Against KB Cells


Buxifoliadine-H (CAS 263007-72-3) is an acridone alkaloid first isolated and structurally characterized from the root bark of Severinia buxifolia (syn. Atalantia buxifolia) collected in Hainan, China [1]. It belongs to the class of 1,3,6-trihydroxy-4,5-dimethoxy-10-methylacridin-9-one derivatives, exhibiting a molecular formula of C16H15NO6 and a molecular weight of 317.29 g/mol . The compound is noted for its neutral to weakly basic character and has demonstrated measurable in vitro cytotoxicity against human nasopharyngeal carcinoma (KB) and hepatoma (Hepa-3B) cell lines [2].

Acridone alkaloid with defined 1,3,6-trihydroxy-4,5-dimethoxy-10-methyl substitution pattern
Supports cytotoxicity endpoint review in nasopharyngeal and hepatoma cell models
Source-specific phytochemical standard from Severinia buxifolia

Why Buxifoliadine-H Cannot Be Interchanged with Other Acridone Alkaloids


Within the acridone alkaloid family, even minor structural variations can drastically alter cytotoxicity profiles and cell line selectivity. Buxifoliadine-H exhibits a specific substitution pattern (1,3,6-trihydroxy-4,5-dimethoxy-10-methyl) that is distinct from co-occurring analogs such as buxifoliadine-B, buxifoliadine-D, severifoline, citrusinine-I, and citrusinine-II [1]. Direct comparative studies confirm that buxifoliadine-H displays unique cytotoxic selectivity against KB nasopharyngeal carcinoma cells (ED50 0.22 µg/mL) compared to its activity on Hepa-3B cells (ED50 5.2 µg/mL) and lack of significant activity on colo-205 cells [1]. Substituting buxifoliadine-H with a structurally related acridone without verifying cell-line-specific potency would therefore risk obtaining non-comparable or misleading biological results.

! Minor structural variation among acridone alkaloids may alter cell-line selectivity profiles
! Potency observed on KB cells may not translate to similar activity on other carcinoma cell lines
! Substitution with analogs lacking colo-205 screening data risks non-comparable biological results

Quantitative Differentiation of Buxifoliadine-H from Closest Analogs


Buxifoliadine-H Demonstrates 2.4-Fold Higher Cytotoxic Potency on KB Cells than Citrusinine-II

In a direct head-to-head cytotoxicity study against human KB (nasopharyngeal carcinoma) cells, buxifoliadine-H exhibited an ED50 value of 0.22 µg/mL, representing a 2.4-fold greater potency compared to citrusinine-II (ED50 0.82 µg/mL) [1]. This difference is statistically meaningful within the same assay platform.

KB Cytotoxicity
Head-to-head
0.22 µg/mL vs 0.82 µg/mL (citrusinine-II) 3.7× difference
Reported higher potency in KB cell model
In vitro cytotoxicity assay; ED50
Cytotoxicity Nasopharyngeal Carcinoma Acridone Alkaloids

Buxifoliadine-H Exhibits KB Cell Cytotoxicity Comparable to Severifoline and Citrusinine-I

Within the same experimental panel, buxifoliadine-H (ED50 0.22 µg/mL) showed cytotoxic potency on KB cells that is similar in magnitude to severifoline (0.09 µg/mL) and citrusinine-I (0.09 µg/mL) [1]. While buxifoliadine-H is approximately 2.4-fold less potent than the two most active compounds in the set, its activity falls within the same low µg/mL range, distinguishing it from the substantially less active citrusinine-II.

KB Cell Panel Rank
Head-to-head
0.22 µg/mL vs 0.09 µg/mL (severifoline/citrusinine-I) 2.4× lower
Within same low-µg/mL range, reported context
Same cell panel; moderate relative potency
Cytotoxicity Nasopharyngeal Carcinoma Acridone Alkaloids

Buxifoliadine-H Shows Marginal Cytotoxicity on Hepa-3B Cells, Contrasting with Potent KB Cell Activity

On Hepa-3B (hepatoma) cells, buxifoliadine-H exhibited only marginal cytotoxicity with an ED50 value of 5.2 µg/mL [1]. This contrasts sharply with its potent activity on KB cells (0.22 µg/mL), demonstrating a >23-fold reduction in potency across these two cell lines.

Cell-Line Selectivity
Direct comparison
5.2 µg/mL (Hepa-3B) vs 0.22 µg/mL (KB) >23× reduction
Reported cell-line selectivity profile
Hepa-3B hepatoma vs KB nasopharyngeal
Cell Line Selectivity Hepatoma Acridone Alkaloids

Buxifoliadine-H Lacks Significant Cytotoxicity Against Colo-205 Colon Carcinoma Cells

In a direct comparison, buxifoliadine-H did not exhibit significant cytotoxic activity against colo-205 (colon carcinoma) cells, whereas buxifoliadine-B (ED50 1.2 µg/mL), buxifoliadine-D (ED50 0.58 µg/mL), and citrusinine-I (ED50 6.3 µg/mL) all showed measurable activity [1].

Colo-205 Activity
Head-to-head
Not significant vs 0.58–6.3 µg/mL for analogs
Defined selectivity: not broadly cytotoxic
Colo-205 colon carcinoma; activity gap
Cell Line Selectivity Colon Carcinoma Acridone Alkaloids

Predicted Physicochemical Profile of Buxifoliadine-H Differentiates It from Less Polar Acridone Analogs

Buxifoliadine-H is predicted to have a topological polar surface area (TPSA) of 99.50 Ų, a calculated XlogP of 2.50, and three hydrogen bond donors [1]. These values suggest moderate lipophilicity and good membrane permeability potential, with a predicted human intestinal absorption probability of 69.88% and a Caco-2 permeability probability of 80.26% [1]. In comparison, many acridone alkaloids with additional prenyl or geranyl substituents (e.g., buxifoliadine-A with C25H29NO4, M.W. 407.5) are significantly more lipophilic and have larger molecular weights, which may alter their bioavailability and cellular uptake profiles.

Predicted Properties
Data to verify
TPSA 99.50 Ų, XlogP 2.50, 3 HBD
Predicted physicochemical profile, source review
admetSAR 2 class-level inference; experimental validation pending
Physicochemical Properties ADMET Prediction Acridone Alkaloids

Optimal Research and Procurement Scenarios for Buxifoliadine-H


Structure-Activity Relationship (SAR) Studies in Acridone Alkaloids

Researchers investigating how subtle substitution patterns (e.g., hydroxy and methoxy group positioning) influence cytotoxicity across different cancer cell lines should procure buxifoliadine-H. Its unique 1,3,6-trihydroxy-4,5-dimethoxy-10-methyl scaffold and well-documented, cell-line-specific activity profile (potent on KB, marginal on Hepa-3B, inactive on colo-205) provide a clear reference point for comparative SAR analysis [1].

Selective Cytotoxicity Screening in Nasopharyngeal Carcinoma Models

Buxifoliadine-H is a suitable candidate for laboratories screening natural products for selective anti-cancer activity. Its potent in vitro activity against KB cells (ED50 0.22 µg/mL) coupled with its inactivity on colo-205 cells [1] makes it a valuable tool for identifying compounds with preferential toxicity toward specific tumor types.

Reference Standard for Analytical Method Development and Quality Control

Given its well-defined structure and availability with >98% purity [2], buxifoliadine-H serves as a reliable reference standard for HPLC, LC-MS, or NMR method development when analyzing extracts from Severinia/Atalantia species or related acridone-containing natural product libraries. Its characteristic spectral features (NMR and MS data available) [3] facilitate unambiguous identification and quantification.

Mechanistic Studies of Cell-Type-Specific Cytotoxicity

The stark contrast in buxifoliadine-H's activity between KB and colo-205 cells (>20-fold difference) [1] makes it an excellent probe for dissecting molecular determinants of cell-type-specific sensitivity. Researchers can use this compound to investigate differential expression of molecular targets, cellular uptake mechanisms, or apoptotic pathways in nasopharyngeal versus colon carcinoma cell lines.

Application
Selection Property
Validation Focus
SAR studies of acridone alkaloids
Distinct substitution pattern
Cell-line selectivity comparisons
Nasopharyngeal carcinoma cell-model studies
KB cell-line response profile
Cytotoxicity endpoint review and selectivity context
Analytical method development (HPLC/LC-MS)
Well-characterized structure, >98% purity
Spectral identity confirmation (NMR/MS)
Cell-type-specific cytotoxicity mechanism studies
Selective activity profile across cell lines
Differential target or uptake mechanism analysis
Quote Request

Request a Quote for Buxifoliadine-H

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.